Cas no 30831-85-7 (Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-
• CAS No: 30831-85-7
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 312177
• PubChem ID: 207818
• Update Time: 2025-04-19

Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-
• 2,2,2-trifluoro-1-(2H-quinolin-1-yl)ethanone
• 1-Trifluoroacetyl-1,2-dihydroquinoline
• 30831-85-7
• DTXSID40184838
• BRN 1247140
• Quinoline, 1,2-dihydro-1-trifluoroacetyl-

• Inchi： 1S/C11H8F3NO/c12-11(13,14)10(16)15-7-3-5-8-4-1-2-6-9(8)15/h1-6H,7H2
• InChI Key： BWLZUZVCVOPRLI-UHFFFAOYSA-N
• SMILES： FC(C(N1CC=CC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 227.05584
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones